Cas no 58048-60-5 (Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride)

• Product Name: Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride
• CAS No: 58048-60-5
• MF: C₁₄H₂₃ClFN
• MW: 259.790526628494
• CID: 1608052
• PubChem ID: 71443815
• Update Time: 2025-04-21

Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride
• N-[(4-fluorophenyl)methyl]heptan-2-amine,hydrochloride
• 58048-60-5
• DTXSID20852624
• N-[(4-Fluorophenyl)methyl]heptan-2-amine--hydrogen chloride (1/1)

• Inchi： 1S/C14H22FN.ClH/c1-3-4-5-6-12(2)16-11-13-7-9-14(15)10-8-13;/h7-10,12,16H,3-6,11H2,1-2H3;1H
• InChI Key： UNTFELQMZKWGHL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CNC(C)CCCCC

Computed Properties

• Exact Mass: 259.15049
• Monoisotopic Mass: 259.1503056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03